Cas no 98427-08-8 (2,3-Pyridinediamine,4,5,6-trimethyl-)

• Product Name: 2,3-Pyridinediamine,4,5,6-trimethyl-
• CAS No: 98427-08-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 801781
• PubChem ID: 21560650
• Update Time: 2025-04-19

2,3-Pyridinediamine,4,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinediamine,4,5,6-trimethyl-
• 4,5,6-trimethylpyridine-2,3-diamine
• Pyridine, 2,3-diamino-4,5,6-trimethyl- (6CI)
• 2,3-Diamino-4,5,6-trimethylpyridine
• 4,5,6-Trimethyl-pyridin-2,3-diyldiamin
• 4,5,6-trimethyl-pyridine-2,3-diyldiamine
• SCHEMBL2284408
• 98427-08-8
• DTXSID80615873
• FT-0755860

• Inchi： 1S/C8H13N3/c1-4-5(2)7(9)8(10)11-6(4)3/h9H2,1-3H3,(H2,10,11)
• InChI Key： BOVZGAUKICYHPI-UHFFFAOYSA-N
• SMILES： N1C(=C(C(C)=C(C)C=1C)N)N

Computed Properties

• Exact Mass: 151.11100
• Monoisotopic Mass: 151.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• PSA: 64.93000
• LogP: 2.33360